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Compound of Interest

Compound Name: Acetyltrialanine

Cat. No.: B1664996

Introduction

This technical guide provides a comprehensive overview of Acetyltrialanine, identified by the
CAS number 19245-85-3. While in-depth experimental data for this specific N-acetylated
tripeptide is limited in publicly available literature, this document compiles the available
information and extrapolates from the well-characterized properties and reactions of its
constituent monomer, N-Acetyl-L-alanine, and related acetylated peptides. This guide is
intended for researchers, scientists, and professionals in drug development, offering a
foundational understanding of its chemical nature, synthesis, and potential biological relevance.

Chemical Identification and Properties

N-Acetyl-L-alanyl-L-alanyl-L-alanine is a peptide derivative where the N-terminus of a tri-
alanine peptide is acetylated.[1] This modification can significantly influence the peptide's
physicochemical properties and biological stability.

Physicochemical Properties

Quantitative experimental data for Acetyltrialanine is scarce. The table below summarizes the
available and predicted properties for the parent compound, N-Acetyl-L-alanine, to provide an
estimated baseline.
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Property Value (N-Acetyl-L-alanine) Reference
CAS Number 97-69-8 [2]
Molecular Formula C5H9NO3 [2][3]
Molecular Weight 131.13 g/mol

Melting Point 125 °C

Soluble in water. In DMSO: 26

Solubility

mg/mL (198.27 mM)
Appearance White crystalline solid
pKa (Strongest Acidic) 3.89

Quantitative Data for N-Acetyl-L-alanyl-L-alanyl-L-alanine

Property Value Reference
PubChem CID 5483957

Molecular Formula C11H19N305

Molecular Weight 273.28 g/mol

Predicted LogP -2.2

Synthesis of Acetyltrialanine

A definitive, published experimental protocol for the synthesis of Acetyltrialanine was not
found. However, its synthesis can be reasonably achieved through standard solid-phase or
solution-phase peptide synthesis methodologies. The general workflow involves the sequential
coupling of alanine residues, followed by N-terminal acetylation.

Experimental Protocol: A General Approach to Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines a plausible method for synthesizing N-Acetyl-L-alanyl-L-alanyl-L-alanine
using the Fmoc/tBu strategy.
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Materials:

Fmoc-L-Ala-OH

e Rink Amide resin (or similar)

e N,N'-Diisopropylcarbodiimide (DIC)

o Ethyl cyanohydroxyiminoacetate (Oxyma)

e 20% Piperidine in Dimethylformamide (DMF)

o Acetic anhydride

o Triethylamine (TEA) or Diisopropylethylamine (DIPEA)
 Trifluoroacetic acid (TFA) cleavage cocktail (e.g., TFA/H2O/TIPS 95:2.5:2.5)
e Dimethylformamide (DMF)

e Dichloromethane (DCM)

o Diethyl ether

Procedure:

¢ Resin Preparation: Swell the Rink Amide resin in DMF.

e First Amino Acid Coupling:

o

Remove the Fmoc protecting group from the resin using 20% piperidine in DMF.

Wash the resin with DMF.

[e]

o

Activate Fmoc-L-Ala-OH with DIC and Oxyma in DMF.

Add the activated amino acid to the resin and allow it to react.

[¢]

[¢]

Wash the resin with DMF and DCM.
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e Chain Elongation (Repeat for the next two alanine residues):

o Remove the Fmoc group with 20% piperidine in DMF.

o Wash the resin.

o Couple the next Fmoc-L-Ala-OH as described in step 2.

e N-Terminal Acetylation:

o After the final Fmoc deprotection, wash the resin thoroughly.

o Treat the resin with a solution of acetic anhydride and a non-nucleophilic base like TEA or
DIPEA in DMF.

o Wash the resin with DMF and DCM.

o Cleavage and Deprotection:

o Treat the dried resin with the TFA cleavage cocktail to cleave the peptide from the resin
and remove side-chain protecting groups.

o Precipitate the crude peptide in cold diethyl ether.

« Purification: Purify the crude peptide using reverse-phase high-performance liquid
chromatography (RP-HPLC).

e Characterization: Confirm the identity and purity of the final product by mass spectrometry
and NMR.

Logical Workflow for Acetyltrialanine Synthesis
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General Synthesis Workflow for Acetyltrialanine
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Caption: Solid-phase synthesis workflow for Acetyltrialanine.
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Biological Activity and Signaling Pathways

Specific biological activities and signaling pathways for Acetyltrialanine have not been
extensively studied. However, the biological context can be inferred from the known roles of N-
acetylated amino acids and peptides.

General Biological Relevance of N-Terminal Acetylation
N-terminal acetylation is a common post-translational modification in eukaryotes that can:

 Increase Protein Stability: By blocking N-terminal degradation pathways, acetylation can
enhance the half-life of peptides and proteins.

o Modulate Protein-Protein Interactions: The acetyl group can alter the charge and
hydrophobicity of the N-terminus, influencing how a peptide interacts with other proteins.

« Influence Subcellular Localization: N-terminal acetylation can act as a signal for protein
targeting within the cell.

N-Acetyl-L-alanine itself is an endogenous metabolite found in humans. It is produced through
the action of N-acetyltransferases or the breakdown of acetylated proteins. Recent research
has suggested a potential link between elevated levels of N-Acetyl-L-Alanine and Guillain-
Barre syndrome, where it may mediate the effects of immune cells. Furthermore, L-alanine has
been shown to protect pancreatic beta-cells from cytokine-induced apoptosis, suggesting a role
in cellular stress responses.

Potential Signaling Pathway Involvement

While no specific signaling pathways have been elucidated for Acetyltrialanine, peptides can
act as signaling molecules. Given the role of L-alanine in cellular metabolism and stress
responses, it is plausible that Acetyltrialanine could interact with pathways related to:

o Metabolic Regulation: Amino acid sensing pathways.
o Cell Survival: Modulating apoptosis in response to cellular stress.

e Immune Response: Acting as a signaling molecule in immune cell communication.
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Hypothesized Signaling Cascade

The following diagram illustrates a hypothetical signaling pathway where an acetylated peptide
could influence cellular processes.

Hypothetical Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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